Cas no 1805436-38-7 (Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate)

• Product Name: Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate
• CAS No: 1805436-38-7
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4938812
• Update Time: 2025-05-22

Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate

• Inchi： 1S/C12H12F2N2O2/c1-18-11(17)4-7-2-3-8(12(13)14)10(6-16)9(7)5-15/h2-3,12H,4-5,15H2,1H3
• InChI Key： OKQWCMNMMCBWFX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC(=O)OC)=C(CN)C=1C#N)F

Computed Properties

• Exact Mass: 254.08668395 g/mol
• Monoisotopic Mass: 254.08668395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 254.23

Additional information on Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate

Methyl 2-Aminomethyl-3-Cyano-4-(Difluoromethyl)Phenylacetate: A Comprehensive Overview

The compound Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate, identified by the CAS number 1805436-38-7, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of phenylacetic esters, characterized by its phenyl ring substituted with various functional groups. The presence of an amino group, a cyano group, and a difluoromethyl group introduces unique chemical properties, making it a valuable molecule in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate involves a series of carefully designed reactions, including nucleophilic substitutions, eliminations, and esterifications. The starting material typically involves a substituted phenol derivative, which undergoes protection and functionalization steps to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the carbon-fluorine bonds present in the molecule.

In terms of applications, this compound has garnered significant attention in the pharmaceutical industry due to its potential as a drug delivery agent. The amino group allows for bioconjugation with therapeutic molecules, while the cyano group enhances solubility and stability. Additionally, the difluoromethyl group imparts lipophilicity, facilitating drug absorption across biological membranes. Recent studies have explored its use as a carrier for anticancer drugs, demonstrating enhanced efficacy in targeting tumor cells while minimizing systemic toxicity.

Beyond pharmaceuticals, Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate has found utility in agrochemicals as a precursor for herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth regulation makes it a promising candidate for developing environmentally friendly pesticides. Researchers have also investigated its role in polymer chemistry, where it serves as a building block for synthesizing advanced materials with tailored mechanical and electronic properties.

From a research perspective, this compound has been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its conformational dynamics and interaction patterns with biological systems. For example, computational modeling has revealed that the spatial arrangement of substituents on the phenyl ring significantly influences its binding affinity to target proteins.

In conclusion, Methyl 2-aminomethyl-3-cyano-4-(difluoromethyl)phenylacetate is a versatile compound with multifaceted applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new potentials for this molecule, its role in advancing science and technology is expected to grow significantly.